Cas no 892408-42-3 (tert-butyl 3-{[(4-methylbenzenesulfonyl)oxy]methyl}azetidine-1-carboxylate)

• Product name: tert-butyl 3-{[(4-methylbenzenesulfonyl)oxy]methyl}azetidine-1-carboxylate
• CAS No: 892408-42-3
• MF: C₁₆H₂₃NO₅S
• MW: 341.42
• MDL: MFCD09951817
• CID: 1095679
• PubChem ID: 56777214

tert-butyl 3-{[(4-methylbenzenesulfonyl)oxy]methyl}azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl3-(tosyloxymethyl)azetidine-1-carboxylate
• 2-Methyl-2-propanyl 3-({[(4-methylphenyl)sulfonyl]oxy}methyl)-1-a zetidinecarboxylate
• tert-butyl 3-{[(4-methylbenzenesulfonyl)oxy]methyl}azetidine-1-carboxylate
• tert-butyl 3-[(4-methylphenyl)sulfonyloxymethyl]azetidine-1-carboxylate
• J-524508
• tert-butyl-3-[(tosyl-oxy)methyl]azetidin-1-carboxylate
• BYWZHBHLUWHUKI-UHFFFAOYSA-N
• 892408-42-3
• AKOS026673872
• AMY4438
• tert-butyl 3-((tosyloxy)methyl)azetidine-1-carboxylate
• AS-37107
• SB50746
• SCHEMBL344871
• MFCD09951817
• tert-butyl-3-[(tosyloxy)-methyl]azetidin-1-carboxylate
• tert-butyl 3-(tosyloxymethyl)azetidine-1-carboxylate
• ZB0890
• tert-butyl 3-[(tosyloxy)methyl]azetidin-1-carboxylate
• 1-Azetidinecarboxylic acid, 3-[[[(4-methylphenyl)sulfonyl]oxy]methyl]-,1,1-dimethylethyl ester
• 1-Boc-3-(tosyloxymethyl)azetidine
• DB-125977

• MDL： MFCD09951817
• Inchi： InChI=1S/C16H23NO5S/c1-12-5-7-14(8-6-12)23(19,20)21-11-13-9-17(10-13)15(18)22-16(2,3)4/h5-8,13H,9-11H2,1-4H3
• InChI Key： BYWZHBHLUWHUKI-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)OCC2CN(C2)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 341.12969401g/mol
• Monoisotopic Mass: 341.12969401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 81.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on tert-butyl 3-{[(4-methylbenzenesulfonyl)oxy]methyl}azetidine-1-carboxylate

Research Brief on tert-butyl 3-{[(4-methylbenzenesulfonyl)oxy]methyl}azetidine-1-carboxylate (CAS: 892408-42-3)

In recent years, the compound tert-butyl 3-{[(4-methylbenzenesulfonyl)oxy]methyl}azetidine-1-carboxylate (CAS: 892408-42-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its azetidine core and tosyl-protected hydroxymethyl group, serves as a versatile intermediate in the synthesis of biologically active compounds. Its unique structural features make it particularly valuable for the development of novel therapeutics targeting a range of diseases, including cancer, infectious diseases, and neurological disorders.

Recent studies have focused on optimizing the synthetic routes for this compound to improve yield and purity, which are critical for its application in drug discovery. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method that employs palladium-catalyzed cross-coupling reactions, reducing the number of steps required and minimizing the formation of byproducts. This advancement is expected to facilitate the broader use of this intermediate in medicinal chemistry programs.

Furthermore, the compound's role as a building block for protease inhibitors has been highlighted in several recent patents. For instance, a 2024 patent application by a leading pharmaceutical company describes its incorporation into a series of potent inhibitors targeting viral proteases, demonstrating promising activity against emerging pathogens. The structural flexibility of the azetidine ring allows for fine-tuning of the inhibitor's pharmacokinetic properties, enhancing its therapeutic potential.

In addition to its applications in drug development, tert-butyl 3-{[(4-methylbenzenesulfonyl)oxy]methyl}azetidine-1-carboxylate has been investigated for its utility in chemical biology probes. A recent study published in ACS Chemical Biology utilized this compound to develop fluorescent probes for imaging azetidine-containing metabolites in live cells. This innovative approach provides new tools for studying cellular processes and could lead to the discovery of novel biomarkers for disease.

Despite these advancements, challenges remain in the large-scale production and stability of this compound under various conditions. Ongoing research aims to address these issues by exploring alternative protecting groups and reaction conditions. Collaborative efforts between academia and industry are expected to drive further innovations in this area, paving the way for its expanded use in pharmaceutical applications.

In conclusion, tert-butyl 3-{[(4-methylbenzenesulfonyl)oxy]methyl}azetidine-1-carboxylate (CAS: 892408-42-3) continues to be a molecule of significant interest in chemical biology and drug discovery. Its versatility as a synthetic intermediate and its potential in therapeutic development underscore the importance of continued research and optimization. Future studies will likely focus on expanding its applications and overcoming current limitations, further solidifying its role in the pharmaceutical industry.